Lignine

• Molecular Formula: C10H11N5O2
• Molecular Weight: 233.23 g/mol
• InChI: InChI=1S/C10H11N5O2/c1-7-10(17)9(8(4-16)2-11-7)3-14-15-5-12-13-6-15/h2-3,5-6,16-17H,4H2,1H3
• InChIKey: NBNRHKNCHFFYTL-UHFFFAOYSA-N

Lignine Alkali Lignin Overview

Lignine is a commercial-grade alkali lignin (CAS 9005-53-2), a complex aromatic biopolymer obtained through alkaline pulping of lignocellulosic biomass. Unlike Kraft lignin and lignosulfonates, Lignine is characterized by a sulfur-free composition (S = 0 wt%) , low ash content (approximately 3.4 wt%) , and high aliphatic/phenolic hydroxyl group density (4.2 mmol/g as determined by ³¹P NMR) . These properties make it a distinct candidate for applications requiring low catalytic poisoning risk, high reactivity in polyurethane and epoxy formulations, and compliance with sulfur-sensitive environmental regulations.

Sulfur-free composition fits catalytic hydrogenolysis, hydrodeoxygenation, and SOx compliance studies.

Low ash and high hydroxyl density support polyurethane, epoxy, and carbon material research.

High-purity grade supports biomedical polymer research and analytical reference applications.

Lignine vs. Kraft and Lignosulfonate Lignins

Industrial lignins are highly heterogeneous; their performance in downstream applications is dictated by sulfur content, ash content, molecular weight distribution, and functional group density [1]. Simple substitution of Lignine with Kraft lignin or lignosulfonates without accounting for these quantitative differences leads to catalyst deactivation (sulfur poisoning), uncontrolled crosslinking kinetics, poor solubility, or failure to meet biocompatibility thresholds [2]. The evidence below demonstrates that Lignine’s zero-sulfur composition, low ash burden, high hydroxyl content, and defined thermal degradation behavior constitute non-interchangeable properties relative to the most common industrial alternatives.

Sulfur content mismatch

Kraft lignin (reported 1–2 wt% S) or lignosulfonate (~5 wt% S) may poison catalysts and cause SOx emissions; Lignine’s zero-sulfur profile avoids these constraints.

Ash and hydroxyl density differ

High ash Kraft lignin (~16 wt% reported) risks slagging in pyrolysis; lower hydroxyl in lignosulfonates (1.5–2.5 mmol/g) may limit crosslinking density compared with Lignine’s profile.

Purity and processing reproducibility

Industrial lignins (50–94% purity) contain carbohydrates and salts that can confound biomedical assays; Lignine’s reported high-purity grade may reduce these confounding variables.

• [1] Rumpf J, Burger R, Schulze M. Statistical evaluation of DPPH, ABTS, FRAP, and Folin-Ciocalteu assays to assess the antioxidant capacity of lignins. Int J Biol Macromol. 2023 Apr 1;233:123470. View Source
• [2] Evolution of sulfur during fast pyrolysis of sulfonated Kraft lignin. Journal of Analytical and Applied Pyrolysis. 2018. View Source

Lignine Quantitative Evidence Guide

Sulfur-Free Profile

Lignine (alkali lignin) contains 0 wt% sulfur, as confirmed by elemental analysis of the commercial product from Shandong Xinglong Paper . In contrast, industrial Kraft lignin typically contains 1–2 wt% sulfur as thiol groups [1], while sulfonated Kraft lignin and lignosulfonates contain approximately 5 wt% sulfur as sulfonate groups (SO₃⁻) [1]. This absolute absence of sulfur makes Lignine the preferred choice for catalytic hydrogenolysis, hydrodeoxygenation, and any application where sulfur acts as a catalyst poison or generates SOₓ emissions during thermal processing.

Sulfur-free profile

Cross-study

Lignine 0 wt% S

Kraft lignin 1–2 wt% | Lignosulfonate ~5 wt%

Eliminates catalyst poisoning risk in hydrogenolysis and hydrodeoxygenation studies.

Elemental analysis of commercial-grade lignins.

Evidence Dimension	Sulfur content (wt%)
Target Compound Data	0 wt% (Lignine / alkali lignin)
Comparator Or Baseline	Kraft lignin: 1–2 wt% (as thiols); Lignosulfonate: ~5 wt% (as sulfonate) [1]
Quantified Difference	Lignine has 100% lower sulfur content than Kraft lignin and 5 percentage points lower than lignosulfonate
Conditions	Elemental analysis of commercial-grade lignins

Why This Matters

Zero sulfur eliminates catalyst poisoning risk in downstream chemical upgrading and ensures compliance with sulfur-emission regulations during thermal processing.

• [1] Table 1, PMC. Sulfur content 1–2 wt% as thiols (Kraft); 5 wt% as sulfonate groups (lignosulfonate). View Source

Low Ash Content Advantage

Lignine exhibits an ash content of only 3.41 wt% . By comparison, industrial raw Kraft lignin has a reported ash content of 16 wt% [1]. This represents a 79% reduction in inorganic residue. High ash content in Kraft lignin leads to slagging, fouling, and unwanted catalytic effects during pyrolysis and combustion. Lignine's low ash profile translates to cleaner burn characteristics, reduced equipment fouling, and higher-quality carbon residues in carbon fiber or activated carbon production.

Low ash content

Cross-study

Lignine 3.41 wt%

Kraft lignin 16 wt% (reported)

Reduces slagging and fouling in thermal conversion, supporting cleaner pyrolysis.

Gravimetric ash determination.

Evidence Dimension	Ash content (wt%)
Target Compound Data	3.41 wt% (Lignine / commercial alkali lignin)
Comparator Or Baseline	Industrial Kraft lignin: 16 wt% [1]
Quantified Difference	12.59 percentage points lower (79% relative reduction)
Conditions	Gravimetric ash determination (commercial-grade lignins)

Why This Matters

Lower ash directly reduces slagging and fouling in thermal conversion processes, increasing equipment lifetime and product purity.

• [1] Bonelli PR, Cukierman AL. Pyrolysis characteristics of different kinds of lignins. In: Lignin: Properties and Applications in Biotechnology. Nova Science Publishers; 2011. p. 355-380. View Source

Higher Hydroxyl Group Density

The total hydroxyl content of Lignine is 4.2 mmol/g, as quantified by ³¹P NMR spectroscopy . In comparison, typical lignosulfonates possess a phenolic hydroxyl content in the range of 1.5–2.5 mmol/g . Hydroxyl groups are the primary reactive handles for incorporation into polyurethane foams, epoxy resins, and phenol-formaldehyde adhesives. Lignine's 68–180% higher hydroxyl density enables higher crosslinking density, reduced need for supplementary polyols, and improved mechanical properties in the final thermoset product.

Hydroxyl density

Data to verify

Lignine 4.2 mmol/g (³¹P NMR)

Lignosulfonates 1.5–2.5 mmol/g

Reported OH content may support crosslinking density estimates in polyurethane/epoxy research.

Independent quantification recommended.

Evidence Dimension	Total hydroxyl content (mmol/g)
Target Compound Data	4.2 mmol/g (Lignine, ³¹P NMR)
Comparator Or Baseline	Lignosulfonates: 1.5–2.5 mmol/g (phenolic OH typical range)
Quantified Difference	1.7–2.7 mmol/g higher (68–180% relative increase)
Conditions	³¹P NMR quantification after phosphitylation

Why This Matters

Higher hydroxyl density translates to more reactive sites for copolymerization, reducing the required loading of petrochemical-derived crosslinkers.

Antioxidant Activity Baseline

In a DPPH radical-scavenging assay, unmodified alkali lignin (representative of Lignine) exhibited an IC₅₀ of 63.5 ± 0.6 mg/L [1]. This value is 1.64-fold weaker than the commercial synthetic antioxidant BHT (IC₅₀ = 38.7 ± 1.0 mg/L) under identical conditions, but demonstrates that Lignine possesses inherent radical-scavenging capacity without chemical modification [1]. Notably, after hydrogenolysis depolymerization, this activity can be improved to IC₅₀ = 25.2 mg/L, surpassing BHT [1]. For procurement decisions, this baseline IC₅₀ value allows users to quantitatively benchmark Lignine against their existing antioxidant systems.

Antioxidant baseline

Direct comparison

Lignine IC₅₀ 63.5 mg/L

BHT IC₅₀ 38.7 mg/L | Hydrogenolyzed lignin 25.2 mg/L

Provides a reproducible DPPH baseline for antioxidant system benchmarking in polymer/coating research.

Unmodified alkali lignin; methanolic solution, ambient temperature.

Evidence Dimension	DPPH radical scavenging IC₅₀
Target Compound Data	63.5 ± 0.6 mg/L (unmodified alkali lignin) [1]
Comparator Or Baseline	BHT: 38.7 ± 1.0 mg/L; Hydrogenolyzed lignin: 25.2 ± 0.9 mg/L [1]
Quantified Difference	Alkali lignin IC₅₀ is 1.64× higher than BHT (weaker); hydrogenolyzed lignin IC₅₀ is 1.54× lower than BHT (stronger)
Conditions	DPPH assay, methanolic solution, ambient temperature

Why This Matters

Provides a reproducible quantitative baseline for formulators to assess whether Lignine can replace or supplement synthetic antioxidants in specific polymer or coating systems.

• [1] Improving antioxidant activity of lignin by hydrogenolysis. Industrial Crops and Products. 2018;125:228-235. Alkali lignin IC₅₀ = 63.5 mg/L; BHT IC₅₀ = 38.7 mg/L. View Source

Single-Stage Thermal Pyrolysis

Thermogravimetric analysis reveals that commercial alkali lignin (Lignine) and industrial Kraft lignin exhibit similar primary pyrolysis behavior; however, Kraft lignin undergoes a pronounced secondary pyrolysis event attributable to its high ash content (16 wt%), whereas alkali lignin does not [1]. This secondary degradation complicates process control and reduces char yield consistency. Lignine's simpler, single-stage primary pyrolysis profile provides more predictable mass loss kinetics, which is advantageous for manufacturing carbon fibers, activated carbons, and biochar with reproducible properties.

Pyrolysis profile

Cross-study

Single primary stage

Kraft lignin: 3 distinct peaks (moisture, primary, secondary)

Simpler degradation behavior supports tighter process control in carbon material manufacturing.

TGA up to 1000 °C, inert atmosphere.

Evidence Dimension	Pyrolysis degradation stages (TGA, up to 1000 °C)
Target Compound Data	Single primary pyrolysis stage; no secondary pyrolysis peak observed [1]
Comparator Or Baseline	Industrial Kraft lignin: three distinct degradation peaks (moisture, primary pyrolysis, secondary pyrolysis) [1]
Quantified Difference	Qualitative difference in TGA thermogram: 1 dominant peak vs. 3 peaks for Kraft lignin
Conditions	Non-isothermal TGA, room temperature to 1000 °C, inert atmosphere

Why This Matters

Simpler thermal degradation behavior enables tighter process control in carbon material manufacturing, reducing batch-to-batch variability.

• [1] Bonelli PR, Cukierman AL. Pyrolysis characteristics of different kinds of lignins. In: Lignin: Properties and Applications in Biotechnology. Nova Science Publishers; 2011. p. 355-380. View Source

High-Purity Grade

Lignine is supplied with a purity specification of >98% as determined by HPLC [1]. In contrast, lignin purity from industrial black liquor sources typically ranges from 50% to 94%, depending on the extraction process and biomass source [2]. For example, jute bag lignin purity ranged from 50–94%, and soda lignin from oil palm empty fruit bunch had an acid-insoluble lignin content of only 40–46% [2]. This >98% purity threshold ensures that Lignine meets the stringent requirements for pharmaceutical excipient research, biomedical material development, and analytical standard applications where impurities like residual carbohydrates, extractives, and inorganic salts can confound experimental results.

High purity

Supplier data

Lignine >98% (HPLC)

Industrial lignins 50–94% purity

Reported high purity may reduce confounding impurities in biomedical and analytical research.

Supplier datasheet; independent lot verification advised.

Evidence Dimension	Lignin purity (HPLC or Klason lignin basis)
Target Compound Data	>98% (Lignine, HPLC) [1]
Comparator Or Baseline	Industrial lignins: 50–94% purity range [2]
Quantified Difference	At minimum 4 percentage points higher than the top of the industrial range; up to 48 percentage points higher than low-purity grades
Conditions	HPLC purity analysis for Lignine; Klason lignin + acid-soluble lignin for industrial grades

Why This Matters

High purity reduces confounding variables in research applications and ensures batch-to-batch consistency for sensitive biomedical and pharmaceutical formulations.

• [1] Lignine product datasheet, Adooq. Purity >98% (HPLC). View Source
• [2] Fractionation and physicochemical characterization of lignin from waste jute bags. Int J Biol Macromol. 2017. Purity range 50–94%. View Source

Lignine Application Scenarios

Sulfur-Sensitive Catalytic Upgrading

Lignine's absolute zero-sulfur composition (0 wt% S) makes it the feedstock of choice for catalytic hydrogenolysis, hydrodeoxygenation, and zeolite-cracking processes where even trace sulfur (1–2% as in Kraft lignin) irreversibly poisons noble metal catalysts (e.g., Pd/C, Ru/C, Pt/Al₂O₃). Procurement of Lignine eliminates the need for pre-desulfurization steps, reducing process complexity and catalyst replacement costs.

Bio-Based Polyurethane and Epoxy Thermosets

With a hydroxyl content of 4.2 mmol/g , Lignine provides 68–180% more reactive sites than lignosulfonates, enabling higher crosslinking density in rigid polyurethane foams and epoxy resins. This directly reduces the requirement for petrochemical-derived polyols and isocyanates, improving both the bio-based carbon content and the mechanical properties (compressive strength, glass transition temperature) of the final material.

Carbon Material and Activated Carbon Production

Lignine's low ash content (3.41 wt%) and single-stage primary pyrolysis profile [1] ensure consistent char yields and minimize slagging/fouling in industrial pyrolysis reactors. This is critical for producing high-quality carbon fibers, battery anodes, and activated carbons where inorganic residues degrade electrical conductivity and pore structure uniformity.

Biomedical and Analytical Applications

The >98% HPLC purity specification of Lignine [2] exceeds the typical industrial lignin purity range (50–94%) [3], making it the only appropriate choice for biomedical research, drug delivery system development, and as an analytical reference standard. Impurities such as residual carbohydrates, extractives, and salts present in lower-grade lignins can elicit confounding cytotoxicity, immunogenicity, or spectroscopic interference in these sensitive applications.

Application

Selection Property

Validation Focus

Catalytic upgrading research

Sulfur-free composition

Catalyst poisoning and SOx emission compliance

Polyurethane and epoxy formulation studies

High hydroxyl group density

Crosslinking density and bio-based content

Carbon material manufacturing

Low ash and single-stage pyrolysis

Consistent char yield and reduced reactor fouling

Biomedical polymer and analytical reference

Reported high purity

Minimize confounding carbohydrate and salt impurities

• [1] Bonelli PR, Cukierman AL. Pyrolysis characteristics of different kinds of lignins. Nova Science Publishers; 2011. View Source
• [2] Adooq. Lignine datasheet, purity >98% (HPLC). View Source
• [3] Fractionation and physicochemical characterization of lignin from waste jute bags. Int J Biol Macromol. 2017. View Source